Cas no 92286-71-0 (1-2-(methylsulfanyl)phenylpropan-2-amine hydrochloride)

• Product Name: 1-2-(methylsulfanyl)phenylpropan-2-amine hydrochloride
• CAS No: 92286-71-0
• CID: 4665115
• PubChem ID: 132372531
• Update Time: 2025-06-08

1-2-(methylsulfanyl)phenylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(methylsulfanyl)phenyl]propan-2-amine hydrochloride
• 1-2-(methylsulfanyl)phenylpropan-2-amine hydrochloride

Additional information on 1-2-(methylsulfanyl)phenylpropan-2-amine hydrochloride

Introduction to 1-2-(methylsulfanylphenylpropan-2-amine hydrochloride) and Its Significance in Modern Chemical Biology

1-2-(methylsulfanylphenylpropan-2-amine hydrochloride), with the CAS number 92286-71-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of a methylsulfanyl group and an amine moiety in its molecular structure suggests a rich chemical reactivity, making it a valuable candidate for further investigation.

The methylsulfanylphenylpropan-2-amine moiety is particularly noteworthy, as it combines the aromatic stability of the phenyl ring with the nucleophilic properties of the amine group. This combination allows for diverse functionalization possibilities, which can be exploited in the synthesis of more complex molecules. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for biological assays and in vitro studies.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural features of 1-2-(methylsulfanylphenylpropan-2-amine hydrochloride) make it a promising candidate for such applications. For instance, studies have shown that compounds with similar structural motifs can interact with various enzymes and receptors, leading to potential therapeutic effects.

One of the most exciting areas of research involving this compound is its potential role in modulating neurotransmitter systems. The amine group in its structure suggests that it may be capable of interacting with neurotransmitter receptors, such as those for serotonin or dopamine. This interaction could lead to the development of new treatments for conditions like depression, anxiety, and neurodegenerative diseases. Recent preclinical studies have begun to explore these possibilities, with promising initial results.

The methylsulfanyl group also contributes to the compound's unique properties. Sulfur-containing compounds are known for their ability to participate in various biochemical reactions, including redox processes and metal chelation. These properties could be leveraged to develop compounds that target specific biological pathways or to enhance the bioavailability of other therapeutic agents.

In addition to its potential applications in neurological disorders, 1-2-(methylsulfanylphenylpropan-2-amine hydrochloride) has shown promise in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The ability of this compound to modulate inflammatory pathways has been demonstrated in several in vitro studies. By interacting with key inflammatory mediators and enzymes, it may help reduce inflammation and mitigate disease progression.

The synthesis of 1-2-(methylsulfanylphenylpropan-2-amine hydrochloride) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the expertise required to produce such molecules at scale.

Evaluation of the pharmacokinetic properties of this compound is crucial for its translation from preclinical to clinical applications. Studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. Initial findings suggest that 1-2-(methylsulfanylphenylpropan-2-amine hydrochloride) exhibits favorable pharmacokinetic characteristics, which could enhance its therapeutic potential.

The development of novel drug candidates often involves collaboration between chemists, biologists, and clinicians. The interdisciplinary nature of this research underscores the importance of 1-2-(methylsulfanylphenylpropan-2-amine hydrochloride) as a tool for advancing our understanding of disease mechanisms and identifying new therapeutic strategies. As research continues to unfold, this compound is poised to play a significant role in shaping the future of chemical biology and pharmaceutical innovation.